Cas no 149340-93-2 (N-2-(4-Nitrophenyl)ethyl-N'-propylurea)

• Product Name: N-2-(4-Nitrophenyl)ethyl-N'-propylurea
• CAS No: 149340-93-2
• MF: C₁₂H₁₇N₃O₃
• MW: 251.281682729721
• CID: 65133
• PubChem ID: 11694493
• Update Time: 2025-05-24

N-2-(4-Nitrophenyl)ethyl-N'-propylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-Nitrophenethyl)-3-propylurea
• 1-[2-(4-nitrophenyl)ethyl]-3-propylurea
• Urea, N-[2-(4-nitrophenyl)ethyl]-N'-propyl-
• 1-(4-nitrophenethyl)-3propylurea
• 1-[2-(4-nitrophenyl)ethyl]-1'-propylurea
• N-[2-(4-Nitrophenyl)ethyl]-N'-propylurea
• Urea,N-[2-(4-nitrophenyl)ethyl]-N'-propyl
• N-[2-(4-nitrophenyl)ethyl]-N'-propyl-Urea
• AKOS015911581
• SCHEMBL8393893
• N-[2-(4-Nitrophenyl)ethyl]-N/'-propylurea
• n-(2-(4-nitrophenyl)ethyl)-n'-propylurea
• ZGLMLRQJNKLJDG-UHFFFAOYSA-N
• CS-0002277
• 149340-93-2
• DTXSID60470740
• DB-336778
• N-2-(4-Nitrophenyl)ethyl-N'-propylurea

• Inchi： 1S/C12H17N3O3/c1-2-8-13-12(16)14-9-7-10-3-5-11(6-4-10)15(17)18/h3-6H,2,7-9H2,1H3,(H2,13,14,16)
• InChI Key： ZGLMLRQJNKLJDG-UHFFFAOYSA-N
• SMILES： O=C(NCCC)NCCC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 251.12700
• Monoisotopic Mass: 251.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 87Ų

Experimental Properties

• Density: 1.169
• Boiling Point: 489.04°C at 760 mmHg
• Flash Point: 249.563°C
• Refractive Index: 1.547
• PSA: 86.95000
• LogP: 3.15150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on N-2-(4-Nitrophenyl)ethyl-N'-propylurea

N-2-(4-Nitrophenyl)ethyl-N'-propylurea: A Comprehensive Overview

N-2-(4-Nitrophenyl)ethyl-N'-propylurea, also known by its CAS number 149340-93-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of ureas, which are widely studied for their diverse applications in drug design, agrochemicals, and materials science. The structure of N-2-(4-Nitrophenyl)ethyl-N'-propylurea consists of a urea backbone with specific substituents that confer unique chemical and biological properties.

The synthesis of N-2-(4-Nitrophenyl)ethyl-N'-propylurea typically involves the reaction of amines with isocyanates or through the condensation of carbamoyl chlorides with amines. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, researchers have explored the use of transition metal catalysts to enhance the yield and purity of this compound during its preparation.

In terms of chemical properties, N-2-(4-Nitrophenyl)ethyl-N'-propylurea exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for various applications where controlled release or targeted delivery is required.

The biological activity of N-2-(4-Nitrophenyl)ethyl-N'-propylurea has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with mechanisms involving the inhibition of cyclooxygenase (COX) enzymes. Additionally, this compound has shown promise in modulating cellular signaling pathways associated with neurodegenerative diseases, such as Alzheimer's disease.

One notable application of N-2-(4-Nitrophenyl)ethyl-N'-propylurea is in the development of targeted drug delivery systems. Its ability to form stable complexes with certain biomolecules makes it an ideal candidate for encapsulating therapeutic agents, thereby improving their bioavailability and reducing side effects.

Recent research has also highlighted the potential of N-2-(4-Nitrophenyl)ethyl-N'-propylurea as a building block for advanced materials. For example, it has been used in the synthesis of polyurethanes with enhanced mechanical properties, which find applications in automotive and aerospace industries.

In conclusion, N-2-(4-Nitrophenyl)ethyl-N'-propylurea, CAS number 149340-93-2, is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a valuable tool in both academic research and industrial development.